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Compound of Interest

Compound Name: XL765

Cat. No.: B1193789 Get Quote

Technical Support Center: XL765
This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the use of XL765, a dual PI3K/mTOR inhibitor, in cell

culture. Our resources are designed to help you prevent common issues such as precipitation

and ensure the success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is XL765 and what is its mechanism of action?

A1: XL765, also known as Voxtalisib or SAR245409, is a potent and selective small molecule

inhibitor that dually targets Phosphoinositide 3-kinase (PI3K) and the mammalian Target of

Rapamycin (mTOR).[1][2] By inhibiting both PI3K and mTOR, XL765 effectively blocks a critical

signaling pathway that promotes cell growth, proliferation, and survival in many types of cancer.

[1][3]

Q2: What is the primary cause of XL765 precipitation in my cell culture medium?

A2: The most common reason for XL765 precipitation is its low aqueous solubility.[3][4][5][6]

XL765 is hydrophobic and is practically insoluble in water and ethanol.[3][5][6] When a

concentrated stock solution of XL765 in an organic solvent like DMSO is rapidly diluted into the

aqueous environment of cell culture media, a phenomenon known as "solvent shock" can

occur, causing the compound to crash out of solution.

Q3: My XL765 stock solution in DMSO appears cloudy. What should I do?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1193789?utm_src=pdf-interest
https://www.benchchem.com/product/b1193789?utm_src=pdf-body
https://www.benchchem.com/product/b1193789?utm_src=pdf-body
https://www.benchchem.com/product/b1193789?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24634413/
https://www.thermofisher.com/sg/en/home/references/gibco-cell-culture-basics/cell-culture-protocols.html
https://www.benchchem.com/product/b1193789?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24634413/
https://www.selleckchem.com/products/XL765(SAR245409).html
https://www.benchchem.com/product/b1193789?utm_src=pdf-body
https://www.benchchem.com/product/b1193789?utm_src=pdf-body
https://www.selleckchem.com/products/XL765(SAR245409).html
https://www.benchchem.com/pdf/XL765_Technical_Support_Center_Troubleshooting_Aqueous_Solubility_Issues.pdf
https://www.selleckchem.com/products/voxtalisib-xl765-sar245409.html
https://lktlabs.com/product/xl-765/
https://www.benchchem.com/product/b1193789?utm_src=pdf-body
https://www.selleckchem.com/products/XL765(SAR245409).html
https://www.selleckchem.com/products/voxtalisib-xl765-sar245409.html
https://lktlabs.com/product/xl-765/
https://www.benchchem.com/product/b1193789?utm_src=pdf-body
https://www.benchchem.com/product/b1193789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: Cloudiness in your DMSO stock solution can indicate several issues. DMSO is

hygroscopic, meaning it readily absorbs moisture from the air.[5] This absorbed water can

significantly reduce the solubility of XL765.[5] It is crucial to use anhydrous, high-quality DMSO

and to store it in small, tightly sealed aliquots to prevent moisture absorption. If your stock

appears cloudy, it may have been compromised by water contamination or the concentration

may be too high. Gentle warming to 37°C or brief sonication may help to redissolve the

compound. However, if precipitation persists, it is best to prepare a fresh stock solution.

Q4: What is the maximum concentration of DMSO that is safe for my cells?

A4: The tolerance to DMSO is cell-line dependent. However, a general guideline is to keep the

final concentration of DMSO in your cell culture medium at or below 0.5%, with many

researchers recommending a concentration of 0.1% or lower for sensitive cell lines or long-term

experiments. It is always best practice to perform a dose-response experiment to determine the

maximum tolerated DMSO concentration for your specific cell line and experimental conditions.

Remember to always include a vehicle control (media with the same final concentration of

DMSO without the inhibitor) in your experiments.

Troubleshooting Guide: Preventing XL765
Precipitation
If you are experiencing precipitation of XL765 in your cell culture experiments, follow this step-

by-step guide to troubleshoot the issue.
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Problem Potential Cause Solution

Immediate precipitation upon

dilution

Solvent Shock: Rapid change

in solvent polarity when adding

DMSO stock to aqueous

media.

1. Perform a stepwise dilution:

First, create an intermediate

dilution of your XL765 DMSO

stock in a small volume of

complete cell culture medium.

Mix well. Then, add this

intermediate dilution to the

final volume of your media. 2.

Slow Addition and Mixing: Add

the XL765 stock solution drop-

wise to the pre-warmed (37°C)

cell culture medium while

gently vortexing or swirling the

media to ensure rapid and

even distribution.

Precipitate forms over time in

the incubator

Concentration Exceeds

Solubility Limit: The final

concentration of XL765 in the

media is too high.

1. Lower the Final

Concentration: Reduce the

working concentration of

XL765 in your experiment. 2.

Prepare Freshly: Prepare the

XL765-containing media

immediately before adding it to

your cells. Do not store diluted

XL765 solutions for extended

periods.

Inconsistent precipitation

between experiments

Stock Solution Integrity:

Repeated freeze-thaw cycles

or moisture contamination of

the DMSO stock.

1. Aliquot Stock Solutions:

Prepare single-use aliquots of

your high-concentration DMSO

stock solution to avoid multiple

freeze-thaw cycles. 2. Use

Anhydrous DMSO: Always use

fresh, high-purity, anhydrous

DMSO to prepare your stock

solutions.
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Quantitative Data Summary
The solubility of XL765 can vary slightly based on the purity of the compound and the solvent.

The following table summarizes the reported solubility of XL765 in DMSO.

Solvent Reported Solubility (mg/mL) Reported Solubility (mM)

DMSO 12[6] ~20.01[6]

DMSO 15[3][7] ~25.01[3][7]

DMSO 29[5] ~107.29[5]

Note: XL765 is consistently reported as insoluble in water and ethanol.[3][5][6]

Experimental Protocols
Protocol 1: Preparation of XL765 Stock Solution

Materials:

XL765 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Equilibrate the vial of XL765 powder to room temperature before opening.

2. Weigh the desired amount of XL765 powder and transfer it to a sterile microcentrifuge

tube.

3. Add the appropriate volume of anhydrous DMSO to achieve a high-concentration stock

solution (e.g., 10 mM or 20 mM).

4. Vortex the tube thoroughly until the powder is completely dissolved. If necessary, you can

sonicate the tube for a few minutes or gently warm it to 37°C to aid dissolution.
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5. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -20°C, protected from light and moisture.

Protocol 2: Preparation of XL765 Working Solution for
Cell Culture

Materials:

XL765 stock solution (from Protocol 1)

Complete cell culture medium (pre-warmed to 37°C)

Sterile tubes

Procedure:

1. Thaw an aliquot of the XL765 stock solution at room temperature.

2. Determine the final concentration of XL765 and the final concentration of DMSO you will

use in your experiment (ideally ≤ 0.1% DMSO).

3. Stepwise Dilution:

Intermediate Dilution: In a sterile tube, prepare an intermediate dilution of the XL765
stock solution in a small volume of pre-warmed complete cell culture medium. For

example, to achieve a final concentration of 10 µM XL765 with 0.1% DMSO from a 10

mM stock, you can add 1 µL of the stock to 99 µL of media to make a 100 µM

intermediate solution.

Final Dilution: Add the appropriate volume of the intermediate dilution to your final

volume of pre-warmed complete cell culture medium. For the example above, you

would add 1 mL of the 100 µM intermediate solution to 9 mL of media to get a final

concentration of 10 µM.

4. Gently mix the final working solution.

5. Add the working solution to your cells immediately.
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Caption: The PI3K/mTOR signaling pathway and the inhibitory action of XL765.
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Caption: Experimental workflow for preparing XL765 for cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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